Cas no 1514092-74-0 (1-(pyrimidin-4-yl)cyclohexylmethanamine)

• Product Name: 1-(pyrimidin-4-yl)cyclohexylmethanamine
• CAS No: 1514092-74-0
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6185653
• PubChem ID: 82604335
• Update Time: 2025-06-13

1-(pyrimidin-4-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-4-yl)cyclohexylmethanamine
• 1514092-74-0
• [1-(pyrimidin-4-yl)cyclohexyl]methanamine
• EN300-1844568

• Inchi： 1S/C11H17N3/c12-8-11(5-2-1-3-6-11)10-4-7-13-9-14-10/h4,7,9H,1-3,5-6,8,12H2
• InChI Key： RLHPCIMJXDJVPG-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CN=CN=2)CCCCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(pyrimidin-4-yl)cyclohexylmethanamine

Introduction to 1-(pyrimidin-4-yl)cyclohexylmethanamine (CAS No. 1514092-74-0)

1-(pyrimidin-4-yl)cyclohexylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1514092-74-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrimidin-4-yl substituent linked to a cyclohexylmethylamino group, has garnered attention due to its structural features and potential biological activities. The presence of the pyrimidine core, a heterocyclic aromatic ring system, is particularly noteworthy, as pyrimidine derivatives are widely recognized for their role in various therapeutic applications, including antiviral, anticancer, and antimicrobial agents.

The structural configuration of 1-(pyrimidin-4-yl)cyclohexylmethanamine combines the rigid framework of the cyclohexane ring with the electron-deficient nature of the pyrimidine ring. This unique combination may contribute to its interactions with biological targets, particularly enzymes and receptors. The cyclohexyl group introduces steric bulk, which can influence binding affinity and selectivity, while the pyrimidine moiety provides a hydrogen bonding network that is crucial for molecular recognition processes. Such features make this compound a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel molecules that incorporate pyrimidine scaffolds due to their versatility and biological relevance. Pyrimidine derivatives have been extensively studied for their ability to modulate various biological pathways. For instance, nucleoside analogs based on pyrimidine structures are widely used in antiviral therapies, such as acyclovir and azidothymidine. Additionally, pyrimidine-based inhibitors have shown efficacy in targeting kinases and other enzymes involved in cancer progression.

The compound 1-(pyrimidin-4-yl)cyclohexylmethanamine (CAS No. 1514092-74-0) represents an innovative approach by integrating a pyrimidin-4-yl group with a cyclohexylmethylamino moiety. This structural design aims to enhance solubility and bioavailability while maintaining strong binding interactions with biological targets. The cyclohexyl group can improve metabolic stability, reducing the likelihood of rapid degradation in vivo, whereas the pyrimidine ring offers opportunities for hydrogen bonding interactions with residues in protein binding pockets.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-(pyrimidin-4-yl)cyclohexylmethanamine. Molecular docking studies have been employed to predict binding affinities and identify potential target proteins. These studies suggest that this compound may interact with enzymes such as kinases or proteases, which are often implicated in disease pathways. Furthermore, virtual screening has identified several analogs of this compound that exhibit enhanced activity against specific targets, underscoring the importance of structural optimization.

The synthesis of 1-(pyrimidin-4-yl)cyclohexylmethanamine (CAS No. 1514092-74-0) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyridine ring followed by its functionalization with a cyclohexylmethylamino group. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.

In conclusion, 1-(pyrimidin-4-yl)cyclohexylmethanamine represents a promising lead compound for further pharmacological investigation. Its unique structural features, combining a pyrimidin-4-yl moiety with a cyclohexylmethylamino group, make it an attractive candidate for drug development. The potential interactions with biological targets such as enzymes and receptors highlight its therapeutic relevance. As research continues in this area, it is anticipated that additional derivatives will be synthesized and evaluated, leading to new insights into disease mechanisms and novel therapeutic strategies.